Cas no 2172521-06-9 (2-{6-amino-7-methyl-2-oxabicyclo3.2.0heptan-6-yl}acetic acid)

• Product Name: 2-{6-amino-7-methyl-2-oxabicyclo3.2.0heptan-6-yl}acetic acid
• CAS No: 2172521-06-9
• MF: C₉H₁₅NO₃
• MW: 185.220302820206
• CID: 6307905
• PubChem ID: 165506079
• Update Time: 2025-07-01

2-{6-amino-7-methyl-2-oxabicyclo3.2.0heptan-6-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{6-amino-7-methyl-2-oxabicyclo3.2.0heptan-6-yl}acetic acid
• EN300-1286653
• 2-{6-amino-7-methyl-2-oxabicyclo[3.2.0]heptan-6-yl}acetic acid
• 2172521-06-9

• Inchi： 1S/C9H15NO3/c1-5-8-6(2-3-13-8)9(5,10)4-7(11)12/h5-6,8H,2-4,10H2,1H3,(H,11,12)
• InChI Key： LORQFBAOKYXJIO-UHFFFAOYSA-N
• SMILES： O1CCC2C1C(C)C2(CC(=O)O)N

Computed Properties

• Exact Mass: 185.10519334g/mol
• Monoisotopic Mass: 185.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 72.6Ų

Additional information on 2-{6-amino-7-methyl-2-oxabicyclo3.2.0heptan-6-yl}acetic acid

Professional Introduction to 2-{6-amino-7-methyl-2-oxabicyclo3.2.0heptan-6-yl}acetic Acid (CAS No. 2172521-06-9)

2-{6-amino-7-methyl-2-oxabicyclo3.2.0heptan-6-yl}acetic acid, identified by its CAS number 2172521-06-9, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural features and potential biological activities. This compound belongs to the class of bicyclic peptides, which are known for their diverse pharmacological properties and have been extensively studied for their role in drug development.

The molecular structure of 2-{6-amino-7-methyl-2-oxabicyclo3.2.0heptan-6-yl}acetic acid consists of a bicyclic framework with an acetic acid side chain, which contributes to its reactivity and potential interactions with biological targets. The presence of both amino and carboxylic acid functional groups makes this compound a versatile intermediate in synthetic chemistry, particularly in the synthesis of more complex molecules such as peptidomimetics and protease inhibitors.

In recent years, there has been a growing interest in the development of peptidomimetics as alternative therapeutic agents due to their improved pharmacokinetic properties compared to natural peptides. The bicyclic structure of 2-{6-amino-7-methyl-2-oxabicyclo3.2.0heptan-6-yl}acetic acid provides a stable scaffold that can mimic the conformational flexibility of natural peptides while offering enhanced resistance to enzymatic degradation. This has made it a valuable building block in the design of novel drugs targeting various diseases, including cancer, inflammation, and infectious disorders.

One of the most compelling aspects of 2-{6-amino-7-methyl-2-oxabicyclo3.2.0heptan-6-yl}acetic acid is its potential as a scaffold for drug discovery. The bicyclic core allows for modifications at multiple positions, enabling the creation of libraries of derivatives with tailored biological activities. Researchers have leveraged this compound to develop inhibitors of key enzymes involved in disease pathways, such as kinases and proteases. For instance, studies have shown that derivatives of this compound can exhibit potent inhibitory effects on certain kinases, making them promising candidates for further development into therapeutic agents.

The synthesis of 2-{6-amino-7-methyl-2-oxabicyclo3.2.0heptan-6-yl}acetic acid presents unique challenges due to its complex three-dimensional structure. However, advances in synthetic methodologies have made it more accessible than ever before. Modern techniques such as solid-phase peptide synthesis (SPPS) and transition-metal-catalyzed reactions have enabled chemists to construct this molecule with high efficiency and yield. These advancements have not only facilitated the production of 2-{6-amino-7-methyl-2-oxabicyclo3.2.0heptan-6-ylyl}acetic acid but also opened up new possibilities for its application in drug discovery.

In addition to its role as a building block for drug development, 2-{6-amino-7-methyl-2-oxybicyclo3.2.0heptan}-6-ylylacetic acid has also been studied for its potential in materials science and biotechnology. Its unique structural features make it an attractive candidate for the development of novel materials with specific properties, such as enhanced stability or biodegradability. Furthermore, its ability to interact with biological molecules suggests applications in biosensing and bioimaging technologies.

The latest research on cas no2172521_06_9 continues to uncover new possibilities for its use in medicine and biotechnology. For example, recent studies have explored its potential as a scaffold for the development of antiviral agents, highlighting its versatility as a pharmacological tool. The ability of this compound to modulate biological pathways makes it a valuable asset in the search for new treatments against various diseases.

In conclusion, cas no21725_06_9, or more specifically 2-{6-amino--methyl--_oxa-bicyclo--3.__0.heptan}_--'_yl_acetic_acid_, represents a significant advancement in pharmaceutical chemistry and biochemistry. Its unique structural features and potential biological activities make it a valuable compound for drug discovery and development._ With ongoing research continuing to uncover new applications, this compound is poised to play an increasingly important role in medicine and biotechnology._ Its versatility as a building block for peptidomimetics and other therapeutic agents underscores its importance in the ongoing effort to develop innovative treatments for human diseases.